Cas no 1190298-09-9 (3-[3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-5,9-dimethyl-7-oxofuro[3,2-g]chromen-6-yl]propanoic acid)

• Product Name: 3-[3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-5,9-dimethyl-7-oxofuro[3,2-g]chromen-6-yl]propanoic acid
• CAS No: 1190298-09-9
• MF: C₂₅H₂₂O₇
• MW: 434.437987804413
• CID: 5548239
• Update Time: 2023-07-05

3-[3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-5,9-dimethyl-7-oxofuro[3,2-g]chromen-6-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-5,9-dimethyl-7-oxofuro[3,2-g]chromen-6-yl]propanoic acid
• 7H-Furo[3,2-g][1]benzopyran-6-propanoic acid, 3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-5,9-dimethyl-7-oxo-

• Inchi： 1S/C25H22O7/c1-13-16(5-7-22(26)27)25(28)32-24-14(2)23-18(11-17(13)24)19(12-31-23)15-4-6-20-21(10-15)30-9-3-8-29-20/h4,6,10-12H,3,5,7-9H2,1-2H3,(H,26,27)
• InChI Key： GVKPXLKKRLVABN-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C)C3OC=C(C4=CC=C5OCCCOC5=C4)C=3C=C2C(C)=C1CCC(O)=O

Computed Properties

• Exact Mass: 434.137
• Monoisotopic Mass: 434.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 776
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.2A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Linear furanocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Furanocoumarins Linear furanocoumarins